Cas no 56734-10-2 (2-(Methylthio)-4-phenylpyrimidine)

• Product Name: 2-(Methylthio)-4-phenylpyrimidine
• CAS No: 56734-10-2
• Molecular Formula: C₁₁H₁₀N₂S
• Molecular Weight: 202.2755
• CID: 348022
• PubChem ID: 817578

2-(Methylthio)-4-phenylpyrimidine Properties

Names and Identifiers

• 2-(Methylthio)-4-phenylpyrimidine
• 2-methylsulfanyl-4-phenylpyrimidine
• 2-methylthio-4-phenylpyrimidine
• AK136259
• Pyrimidine, 2-(methylthio)-4-phenyl-
• 2-methylthio-4-phenyl-pyrimidine
• LHQHZLLOGPDNGV-UHFFFAOYSA-N
• SBB092984
• 2-methylsulfanyl-4-phenyl-pyrimidine
• FCH1331143
• AX8257827
• ST24039694
• 2-(METHYLSULFANYL)-4-PHENYLPYRIMIDINE
• A848229
• 2-(methylthio)-4-phenylpyrimidine;2-Methylsulfanyl-4-phenylpyrimidine
• CS-0150098
• SB60530
• ETHYL2-ISOTHIOCYANATOPROPIONATE
• AKOS022171936
• SCHEMBL1034731
• AS-11603
• N10412
• 56734-10-2
• MFCD00234990
• DTXSID40355824
• DB-346284
• AC-907/25005417
• methyl 4-phenylpyrimidin-2-yl sulfide

• MDL： MFCD00234990
• InChIKey： LHQHZLLOGPDNGV-UHFFFAOYSA-N
• Inchi： 1S/C11H10N2S/c1-14-11-12-8-7-10(13-11)9-5-3-2-4-6-9/h2-8H,1H3
• SMILES： S(C([H])([H])[H])C1=NC([H])=C([H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=N1

Computed Properties

• Exact Mass: 202.0566
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 202.05646950g/mol
• Heavy Atom Count: 14
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 51.1

Experimental Properties

• LogP: 2.86550
• PSA: 25.78
• Boiling Point: 363.4±11.0℃/760mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 173.5±19.3 °C
• Density: 1.2±0.1 g/cm3